Cas no 887590-37-6 (Benzenamine,N-propyl-3-(trifluoromethyl)-)

Benzenamine,N-propyl-3-(trifluoromethyl)- structure
887590-37-6 structure
Product Name:Benzenamine,N-propyl-3-(trifluoromethyl)-
CAS No:887590-37-6
MF:C10H12F3N
MW:203.204193115234
CID:713577
Update Time:2026-04-29

Benzenamine,N-propyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,N-propyl-3-(trifluoromethyl)-
    • N-Propyl-3-(trifluoromethyl)aniline
    • Propyl-(3-trifluoromethyl-phenyl)-amine
    • Inchi: InChI=1S/C10H12F3N/c1-2-6-14-9-5-3-4-8(7-9)10(11,12)13/h3-5,7,14H,2,6H2,1H3
    • InChI Key: QBTKCLQCPGRXNQ-UHFFFAOYSA-N
    • SMILES: CCCNC1=CC=CC(=C1)C(F)(F)F

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

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